Cas no 1806266-71-6 (Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate)

• Product Name: Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate
• CAS No: 1806266-71-6
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4955561
• Update Time: 2025-11-01

Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)9-3-8(6-14)7(5-12)4-10(9)13(16)17/h3-4,14H,2,6H2,1H3
• InChI Key： DIVZXKOOZRYWRD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=C(C#N)C(CO)=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 0.8
• Topological Polar Surface Area: 116

Additional information on Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate

Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate (CAS No. 1806266-71-6): An Overview of Its Properties and Applications

Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate (CAS No. 1806266-71-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block in the development of novel materials.

The molecular structure of Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate is composed of a benzene ring substituted with a cyano group, a hydroxymethyl group, and a nitro group, along with an ethyl ester moiety. These functional groups confer specific chemical properties that make the compound highly reactive and suitable for a wide range of synthetic transformations.

Recent studies have highlighted the importance of Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate in the development of new therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound can serve as a key intermediate in the synthesis of anti-inflammatory drugs. The cyano group can be readily converted into various functional groups, such as amides or carboxylic acids, which are essential for the biological activity of many pharmaceuticals.

In addition to its role in drug synthesis, Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate has also been explored for its potential in materials science. The presence of the hydroxymethyl group allows for easy functionalization, making it a valuable precursor for the preparation of polymers and other advanced materials. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form materials with enhanced mechanical properties and improved thermal stability.

The synthetic accessibility of Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-cyano-5-bromomethyl-2-nitrobenzoic acid with ethanol in the presence of a base, yielding high yields and purity levels.

The safety profile of Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, standard safety protocols should always be followed to ensure safe handling and storage.

In conclusion, Ethyl 4-cyano-5-hydroxymethyl-2-nitrobenzoate (CAS No. 1806266-71-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and synthetic versatility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.